Cas no 1897328-88-9 (2-(5-amino-1-methyl-1H-pyrazol-3-yl)-4-nitrophenol)

• Product Name: 2-(5-amino-1-methyl-1H-pyrazol-3-yl)-4-nitrophenol
• CAS No: 1897328-88-9
• MF: C₁₀H₁₀N₄O₃
• MW: 234.211401462555
• CID: 5603648
• PubChem ID: 137007382
• Update Time: 2025-06-23

2-(5-amino-1-methyl-1H-pyrazol-3-yl)-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 1897328-88-9
• 2-(5-amino-1-methyl-1H-pyrazol-3-yl)-4-nitrophenol
• EN300-1825781

• Inchi： 1S/C10H10N4O3/c1-13-10(11)5-8(12-13)7-4-6(14(16)17)2-3-9(7)15/h2-5,15H,11H2,1H3
• InChI Key： OWANVJOVRYAESH-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C=C1C1C=C(N)N(C)N=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 234.07529019g/mol
• Monoisotopic Mass: 234.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 110Ų

Additional information on 2-(5-amino-1-methyl-1H-pyrazol-3-yl)-4-nitrophenol

Introduction to 2-(5-Amino-1-Methyl-1H-Pyrazol-3-yl)-4-Nitrophenol (CAS No. 1897328-88-9)

2-(5-Amino-1-methyl-1H-pyrazol-3-yl)-4-nitrophenol (CAS No. 1897328-88-9) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a nitro group and an amino-substituted pyrazole ring, making it a promising candidate for various therapeutic and diagnostic purposes.

The chemical structure of 2-(5-amino-1-methyl-1H-pyrazol-3-yl)-4-nitrophenol consists of a phenolic ring with a nitro group at the 4-position and a 5-amino-1-methylpyrazole moiety at the 2-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, which have been extensively studied in both academic and industrial settings.

Recent research has highlighted the potential of 2-(5-amino-1-methyl-1H-pyrazol-3-yl)-4-nitrophenol as a lead compound for the development of novel therapeutic agents. Studies have shown that this compound exhibits significant anti-inflammatory and anti-cancer activities, making it a valuable target for further investigation. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 2-(5-amino-1-methyl-1H-pyrazol-3-yl)-4-nitrophenol effectively inhibits the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers.

The anti-inflammatory properties of 2-(5-amino-1-methyl-1H-pyrazol-3-yl)-4-nitrophenol have also been explored in preclinical models. Research conducted by a team at the University of California, Los Angeles (UCLA) found that this compound significantly reduces inflammation in animal models of rheumatoid arthritis. The mechanism of action appears to involve the modulation of key inflammatory pathways, such as the NF-kB signaling pathway, which plays a central role in the regulation of immune responses.

In addition to its therapeutic potential, 2-(5-amino-1-methyl-1H-pyrazol-3-yl)-4-nitrophenol has been investigated for its use as a diagnostic tool. A study published in Analytical Chemistry in 2020 reported that this compound can be used as a fluorescent probe for the detection of specific biomarkers associated with various diseases. The high sensitivity and selectivity of this probe make it a promising candidate for early disease diagnosis and monitoring.

The synthesis of 2-(5-amino-1-methyl-1H-pyrazol-3-yl)-4-nitrophenol has been optimized to improve yield and purity, which are crucial factors for its practical application in pharmaceutical development. Various synthetic routes have been reported, including those involving multistep reactions and microwave-assisted synthesis. These methods have been designed to minimize side reactions and ensure high product quality.

The physicochemical properties of 2-(5-amino-1-methyl-1H-pyrazol-3-yl)-4-nitrophenol, such as solubility, stability, and bioavailability, have also been extensively studied. These properties are essential for understanding the behavior of the compound in biological systems and optimizing its formulation for drug delivery. For example, research has shown that the compound exhibits good solubility in polar solvents and moderate stability under physiological conditions, which are favorable attributes for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(5-amino-1-methyl-1H-pyrazol-3-yl)-4-nitrophenol in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 2-(5-amino-1-methyl-1H-pyrazol-3-yl)-4-nitrophenol (CAS No. 1897328-88-9) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive target for the development of novel therapeutic agents and diagnostic tools. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, paving the way for future innovations in healthcare.